Cas no 630421-73-7 (1,6-Dichloroisoquinoline)

• Product Name: 1,6-Dichloroisoquinoline
• CAS No: 630421-73-7
• MF: C₉H₅Cl₂N
• MW: 198.048700094223
• MDL: MFCD06738660
• CID: 501875
• PubChem ID: 23595199
• Update Time: 2025-04-19

1,6-Dichloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,6-Dichloroisoquinoline
• 1,6-Dichloro-isoquinoline
• Isoquinoline, 1,6-dichloro-
• Isoquinoline,1,6-dichloro-
• 1,6-bis(chloranyl)isoquinoline
• JTCCQIDTKFGEQY-UHFFFAOYSA-N
• CL1048
• AB27580
• SY041621
• ST2408494
• AB0025943
• W7510
• 222146A
• A834176
• SCHEMBL1258573
• CS-0005445
• AMY9266
• DTXSID70635121
• AKOS006292351
• DS-10865
• FT-0690917
• MFCD06738660
• EN300-397881
• 630421-73-7
• DB-073254

• MDL： MFCD06738660
• Inchi： 1S/C9H5Cl2N/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
• InChI Key： JTCCQIDTKFGEQY-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C=CN=1)Cl

Computed Properties

• Exact Mass: 196.98000
• Monoisotopic Mass: 196.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.7

Experimental Properties

• Density: 1.407±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 327.7°C at 760 mmHg
• Flash Point: 182°C
• Refractive Index: 1.66
• Solubility: Almost insoluble (0.093 g/l) (25 º C),
• PSA: 12.89000
• LogP: 3.54160

1,6-Dichloroisoquinoline Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives